[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(4-ethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C26H28N4O5/c1-6-18-8-11-20(12-9-18)30-16(3)24(28-29-30)26(31)34-15-21-17(4)35-25(27-21)19-10-13-22(33-7-2)23(14-19)32-5/h8-14H,6-7,15H2,1-5H3
• InChI Key: YCUXETCRJBCBLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)OCC3=C(OC(=N3)C4=CC(=C(C=C4)OCC)OC)C)C
• Molecular Formula: C26H28N4O5
• Molecular Weight: 476.5 g/mol
• CAS No.: 1040645-27-9

Description

This compound is a hybrid heterocyclic molecule featuring a 1,3-oxazole core fused with a 1,2,3-triazole moiety. The oxazole ring is substituted with a 4-ethoxy-3-methoxyphenyl group at position 2 and a methyl group at position 3. The triazole component is substituted with a 4-ethylphenyl group at position 1 and a methyl group at position 5, esterified via a carboxylate linker. Such dual heterocyclic architectures are common in medicinal chemistry due to their bioisosteric properties and metabolic stability .

Synthetic routes for analogous compounds typically involve:

• 1,3-oxazole formation via cyclization of α-haloketones or via the Huisgen reaction .
• 1,2,3-triazole synthesis via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or hydrazine-mediated ring closure .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of the target compound are compared below with structurally related derivatives from the literature.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Bioactivity/Properties	Reference
[Target Compound]	Oxazole + Triazole	4-Ethoxy-3-methoxyphenyl (oxazole); 4-ethylphenyl (triazole); methyl groups	Hypothesized kinase inhibition (structural analogy to triazole-based inhibitors)
Ethyl 5-chloro-1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxylate	1,2,3-Triazole	Chloro at C5; 4-methoxyphenylmethyl at N1	Antifungal activity (Candida spp. MIC: 8–16 µg/mL)
1-(2-Ethoxyphenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide	Dual Triazole + Carboxamide	Ethoxyphenyl (triazole); carboxamide linker	EGFR inhibition (IC₅₀: 0.8 µM)
Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate	Thiazole + Pyrazole	4-Chlorophenyl (pyrazole); 4-fluorophenyl (pyrazole); methylthiazole	COX-2 selectivity (COX-2 IC₅₀: 0.3 µM; COX-1 IC₅₀: >10 µM)
Methyl 1-phenethyl-4-phenyl-1H-1,2,3-triazole-5-carboxylate	1,2,3-Triazole	Phenethyl at N1; phenyl at C4	Anticancer activity (HeLa cell line: GI₅₀: 12 µM)

Key Findings :

Methyl groups at both triazole and oxazole positions likely reduce metabolic degradation, as seen in methyl-substituted triazoles with prolonged half-lives .

Structural Analogues: The carboxamide-linked triazole derivative () shows higher kinase inhibition than ester-linked analogs, suggesting that linker chemistry critically modulates target engagement.

Synthetic Challenges :

• The target compound’s bulky 4-ethylphenyl group on the triazole ring may complicate regioselective synthesis, a common issue in triazole chemistry .

Computational and Experimental Validation

• Similarity Analysis : Topology-based methods (e.g., DeepWalk) classify the target compound within the "triazole-oxazole kinase inhibitor" cluster, sharing >70% structural similarity with EGFR inhibitors ().
• Crystallographic Data : SHELXL refinements () of analogous triazole derivatives confirm planar geometries, critical for π-π stacking interactions in kinase binding pockets.